3-Azepan-1-yl-4-chloro-1-(2,4-dimethylphenyl)-1H-pyrrole-2,5-dione
3-Azepan-1-yl-4-chloro-1-(2,4-dimethylphenyl)-1H-pyrrole-2,5-dione
Brand Name:
Vulcanchem
CAS No.:
307528-21-8
VCID:
VC0374443
InChI:
InChI=1S/C18H21ClN2O2/c1-12-7-8-14(13(2)11-12)21-17(22)15(19)16(18(21)23)20-9-5-3-4-6-10-20/h7-8,11H,3-6,9-10H2,1-2H3
SMILES:
CC1=CC(=C(C=C1)N2C(=O)C(=C(C2=O)Cl)N3CCCCCC3)C
Molecular Formula:
C18H21ClN2O2
Molecular Weight:
332.8g/mol
3-Azepan-1-yl-4-chloro-1-(2,4-dimethylphenyl)-1H-pyrrole-2,5-dione
CAS No.: 307528-21-8
Main Products
VCID: VC0374443
Molecular Formula: C18H21ClN2O2
Molecular Weight: 332.8g/mol
CAS No. | 307528-21-8 |
---|---|
Product Name | 3-Azepan-1-yl-4-chloro-1-(2,4-dimethylphenyl)-1H-pyrrole-2,5-dione |
Molecular Formula | C18H21ClN2O2 |
Molecular Weight | 332.8g/mol |
IUPAC Name | 3-(azepan-1-yl)-4-chloro-1-(2,4-dimethylphenyl)pyrrole-2,5-dione |
Standard InChI | InChI=1S/C18H21ClN2O2/c1-12-7-8-14(13(2)11-12)21-17(22)15(19)16(18(21)23)20-9-5-3-4-6-10-20/h7-8,11H,3-6,9-10H2,1-2H3 |
Standard InChIKey | XYNIMWLQKBQXBN-UHFFFAOYSA-N |
SMILES | CC1=CC(=C(C=C1)N2C(=O)C(=C(C2=O)Cl)N3CCCCCC3)C |
Canonical SMILES | CC1=CC(=C(C=C1)N2C(=O)C(=C(C2=O)Cl)N3CCCCCC3)C |
Solubility | 4.5 [ug/mL] |
PubChem Compound | 710577 |
Last Modified | Nov 11 2021 |
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